Cas no 1250443-87-8 (2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrazine)

• Product Name: 2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrazine
• CAS No: 1250443-87-8
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• MDL: MFCD16987664
• CID: 4564656
• PubChem ID: 72698957
• Update Time: 2025-05-28

2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(4-CHLOROPHENYL)-4,5,6,7-TETRAHYDROPYRAZOLO[1,5-A]PYRAZINE
• AMY27263
• 2-(4-chlorophenyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine
• AKOS023450170
• AS-71039
• MFCD16987664
• 1250443-87-8
• 2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrazine

• MDL： MFCD16987664
• Inchi： 1S/C12H12ClN3/c13-10-3-1-9(2-4-10)12-7-11-8-14-5-6-16(11)15-12/h1-4,7,14H,5-6,8H2
• InChI Key： QMHHJSIXKDONKY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C2CNCCN2N=1

Computed Properties

• Exact Mass: 233.0719751g/mol
• Monoisotopic Mass: 233.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo1,5-apyrazine

Recent Advances in the Study of 2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS: 1250443-87-8)

2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (CAS: 1250443-87-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrazolo[1,5-a]pyrazine scaffold, has demonstrated promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential.

The compound's molecular structure, featuring a chlorophenyl substituent and a tetrahydropyrazolo[1,5-a]pyrazine core, has been identified as a key pharmacophore in modulating various biological targets. Research published in the Journal of Medicinal Chemistry (2023) highlights its high affinity for GABA_A receptor subtypes, suggesting potential applications in anxiety and epilepsy treatment. The study employed advanced molecular docking simulations and in vitro binding assays to characterize these interactions, revealing a unique binding mode distinct from classical benzodiazepines.

Synthetic optimization of 1250443-87-8 has been another area of active investigation. A recent publication in Organic Process Research & Development (2024) described an improved synthetic route with a 42% overall yield and excellent purity (>99.5%). The new protocol addresses previous challenges in the cyclization step and introduces a novel palladium-catalyzed coupling reaction for introducing the 4-chlorophenyl moiety. These advancements have significant implications for scaling up production for preclinical and clinical studies.

Pharmacokinetic studies of 2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine have revealed favorable properties, including good blood-brain barrier penetration (brain/plasma ratio of 3.2 in rodent models) and an acceptable half-life (t_1/2 = 6.8 hours in primates). Metabolic stability studies using human liver microsomes showed moderate clearance, with the major metabolites being products of oxidative defluorination and glucuronidation.

Recent preclinical investigations have expanded the potential therapeutic applications of this compound beyond CNS disorders. A 2024 study in Nature Chemical Biology demonstrated its unexpected activity as a selective inhibitor of NLRP3 inflammasome activation, suggesting potential utility in inflammatory diseases such as gout and Alzheimer's disease. The mechanism appears to involve allosteric modulation of NEK7, a critical component of the inflammasome complex.

Ongoing structure-activity relationship (SAR) studies are exploring modifications to the core structure to enhance selectivity and reduce potential off-target effects. Preliminary results indicate that substitutions at the 3-position of the pyrazolo ring system can significantly alter receptor subtype selectivity while maintaining the desired pharmacological profile.

In conclusion, 2-(4-chlorophenyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine (1250443-87-8) represents a versatile scaffold with multiple therapeutic potentials. The convergence of synthetic chemistry advancements, detailed pharmacological characterization, and expanding biological applications positions this compound as an important focus for future drug discovery efforts. Further clinical translation will depend on comprehensive toxicological evaluations and proof-of-concept studies in relevant disease models.